Cas no 1385618-84-7 (N-methyl-N-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-2-phenylethene-1-sulfonamide)

• Product Name: N-methyl-N-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-2-phenylethene-1-sulfonamide
• CAS No: 1385618-84-7
• MF: C₁₃H₁₆N₄O₂S
• MW: 292.356740951538
• CID: 5400144
• PubChem ID: 75408113
• Update Time: 2025-05-23

N-methyl-N-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-2-phenylethenesulfonamide
• N-methyl-N-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-2-phenylethene-1-sulfonamide

• Inchi： 1S/C13H16N4O2S/c1-16(10-13-14-11-15-17(13)2)20(18,19)9-8-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3
• InChI Key： WAARZWIUVPTWII-UHFFFAOYSA-N
• SMILES： C(S(N(C)CC1N(C)N=CN=1)(=O)=O)=CC1=CC=CC=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 500.6±60.0 °C(Predicted)
• pka: 2.69±0.10(Predicted)

Additional information on N-methyl-N-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-2-phenylethene-1-sulfonamide

N-Methyl-N-(1-Methyl-1H-1,2,4-Triazol-5-Yl)Methyl-2-Phenylethene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1385618-84-7, known as N-methyl-N-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-2-phenylethene-1-sulfonamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a substituted ethene moiety and a triazole ring. The presence of these functional groups makes it versatile and valuable in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its sulfonamide group is known to exhibit strong bioactivity, making it a promising candidate for the development of new pharmaceutical agents. Researchers have explored its ability to inhibit certain enzymes and proteins, which could lead to innovative treatments for diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. The triazole ring in its structure contributes to its stability and reactivity, making it suitable for use in the synthesis of advanced materials. For instance, it has been employed as a building block in the creation of high-performance polymers and coatings.

The synthesis of N-methyl-N-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-2-phenylethene-1-sulfonamide involves a series of intricate chemical reactions. These include the formation of the triazole ring through a click chemistry approach and the subsequent attachment of the sulfonamide group. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, this compound has been subjected to rigorous testing to assess its impact on ecosystems. Studies indicate that it exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is required to fully understand its long-term effects and degradation pathways in natural environments.

In conclusion, N-methyl-N-(1-methyl-1H-1,2,4-triazol-5-Yl)methyl-CAS No. 1385618847 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of science and technology.